Cas no 1227502-78-4 (2-Bromo-3-bromomethyl-6-fluoropyridine)

• Product Name: 2-Bromo-3-bromomethyl-6-fluoropyridine
• CAS No: 1227502-78-4
• MF: C₆H₄Br₂FN
• MW: 268.909063339233
• CID: 4927609
• Update Time: 2025-07-23

2-Bromo-3-bromomethyl-6-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-bromomethyl-6-fluoropyridine

• Inchi： 1S/C6H4Br2FN/c7-3-4-1-2-5(9)10-6(4)8/h1-2H,3H2
• InChI Key： QMZBCNKIZKUCQS-UHFFFAOYSA-N
• SMILES： BrCC1C(=NC(=CC=1)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• XLogP3: 2.9
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2-Bromo-3-bromomethyl-6-fluoropyridine

Introduction to 2-Bromo-3-bromomethyl-6-fluoropyridine (CAS No: 1227502-78-4)

2-Bromo-3-bromomethyl-6-fluoropyridine, identified by its CAS number 1227502-78-4, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound serves as a versatile intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents. Its unique structural features, including the presence of two bromine atoms and a fluorine substituent, make it a valuable building block for medicinal chemists seeking to design compounds with enhanced biological activity and selectivity.

The fluoropyridine core of 2-Bromo-3-bromomethyl-6-fluoropyridine is known for its ability to interact with biological targets in multiple ways, making it a preferred scaffold for drug discovery. The bromomethyl group at the 3-position provides a reactive handle for further functionalization, enabling the construction of complex molecular architectures. This reactivity has been exploited in the synthesis of kinase inhibitors, antiviral agents, and other therapeutic compounds. The fluorine atom, on the other hand, enhances metabolic stability and binding affinity, which are critical factors in drug design.

In recent years, 2-Bromo-3-bromomethyl-6-fluoropyridine has been extensively studied for its potential applications in the development of small-molecule drugs. One notable area of research is its use in the synthesis of tyrosine kinase inhibitors, which are widely used to treat cancers and inflammatory diseases. For instance, studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against several kinases, including EGFR, VEGFR, and ALK. These findings highlight the compound's significance as a lead structure in oncology drug discovery.

The fluorinated pyridine moiety is particularly interesting due to its role in modulating pharmacokinetic properties. Fluorine atoms can influence drug solubility, lipophilicity, and metabolic clearance, all of which are essential for achieving optimal therapeutic efficacy. In addition, the presence of multiple halogen atoms increases the electrophilicity of the molecule, facilitating further derivatization through nucleophilic substitution reactions. This chemical versatility has made 2-Bromo-3-bromomethyl-6-fluoropyridine a cornerstone in synthetic organic chemistry and medicinal chemistry.

Advances in computational chemistry have further enhanced the utility of 2-Bromo-3-bromomethyl-6-fluoropyridine by enabling high-throughput virtual screening and molecular docking studies. These computational approaches have allowed researchers to rapidly identify potential drug candidates and optimize their structures for improved binding affinity and selectivity. For example, virtual screening campaigns have identified novel analogs of this compound that show enhanced activity against specific disease targets while minimizing off-target effects.

The pharmaceutical industry has also explored the use of 2-Bromo-3-bromomethyl-6-fluoropyridine in the development of agrochemicals. Pyridine derivatives are well-known for their role as intermediates in herbicides, fungicides, and insecticides. The unique combination of bromine and fluorine substituents in this compound imparts properties that make it an effective precursor for synthesizing bioactive molecules with agricultural applications. Recent studies have shown that derivatives of this compound exhibit potent activity against resistant plant pathogens, offering new solutions for sustainable agriculture.

In conclusion, 2-Bromo-3-bromomethyl-6-fluoropyridine (CAS No: 1227502-78-4) is a multifaceted compound with broad applications in pharmaceutical and agrochemical research. Its structural features enable diverse chemical modifications, making it a valuable tool for drug discovery and development. The growing body of research on this compound underscores its importance as a key intermediate in modern synthetic chemistry and medicinal chemistry.